4-(methylamino)pyridine-2,6-dicarboxylic acid
Overview
Description
4-(methylamino)pyridine-2,6-dicarboxylic acid is a useful research compound. Its molecular formula is C8H8N2O4 and its molecular weight is 196.16 g/mol. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(methylamino)pyridine-2,6-dicarboxylic acid involves the reaction of 2,6-pyridinedicarboxylic acid with methylamine followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "2,6-pyridinedicarboxylic acid", "Methylamine", "Sodium hydroxide", "Carbon dioxide" ], "Reaction": [ "Step 1: Dissolve 2,6-pyridinedicarboxylic acid in methylamine and heat the mixture at 120°C for 24 hours.", "Step 2: Cool the reaction mixture and add sodium hydroxide to adjust the pH to 10.", "Step 3: Bubble carbon dioxide through the mixture to carboxylate the intermediate and form the final product, 4-(methylamino)pyridine-2,6-dicarboxylic acid.", "Step 4: Filter the product and wash with water to obtain the pure compound." ] } | |
CAS No. |
89977-04-8 |
Molecular Formula |
C8H8N2O4 |
Molecular Weight |
196.16 g/mol |
IUPAC Name |
4-(methylamino)pyridine-2,6-dicarboxylic acid |
InChI |
InChI=1S/C8H8N2O4/c1-9-4-2-5(7(11)12)10-6(3-4)8(13)14/h2-3H,1H3,(H,9,10)(H,11,12)(H,13,14) |
InChI Key |
PCDWMZCDMDKBCH-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=CC(=NC(=C1)C(=O)O)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
